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Compound of Interest

Compound Name:
1,3-Isobenzofurandione,

tetrahydromethyl-

Cat. No.: B082760 Get Quote

Essential Safety and Handling Guide for 1,3-
Isobenzofurandione, Tetrahydromethyl-
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,3-Isobenzofurandione,
tetrahydromethyl- (CAS No. 11070-44-3), also known as Methyltetrahydrophthalic anhydride

(MTHPA). Adherence to these protocols is essential for ensuring laboratory safety and

minimizing risks.

Hazard Identification
1,3-Isobenzofurandione, tetrahydromethyl- is a hazardous substance that can cause serious

health effects.[1][2][3] Key hazards include:

Serious eye damage[1][2][3]

Skin sensitization, which may lead to an allergic skin reaction.[1][2][3]

Respiratory sensitization, which may cause allergy or asthma symptoms or breathing

difficulties if inhaled.[1][2][3]
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Appropriate personal protective equipment must be worn at all times when handling this

chemical. The following table summarizes the recommended PPE for various operational

scenarios.

Scenario Required PPE

Routine Laboratory Work
Chemical-resistant gloves (e.g., nitrile), safety

goggles with side shields, lab coat.[3][4]

Weighing and Transferring

In addition to routine PPE, use a fume hood or

ventilated enclosure. If significant dust or

aerosols are generated, a NIOSH-approved

respirator is necessary.[2][3]

Spill Cleanup

Chemical-resistant gloves, chemical safety

goggles and face shield, chemical-resistant suit

or coveralls, and a self-contained breathing

apparatus (SCBA).[5][6]

Emergency Situation Full chemical-resistant suit with SCBA.[5]

First-Aid Measures
Immediate and appropriate first-aid is crucial in the event of exposure. The following table

outlines the necessary steps for different exposure routes.
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Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention from an ophthalmologist.[1][2][3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation or

a rash occurs, seek medical advice.[1][2][3]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing. If breathing is

difficult, give oxygen. If breathing has stopped,

provide artificial respiration. Seek immediate

medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][7]

Operational Plan for Safe Handling
A systematic approach to handling 1,3-Isobenzofurandione, tetrahydromethyl- is essential to

minimize exposure risk.

1. Preparation:

Ensure a calibrated and certified chemical fume hood is available and functioning correctly.
Verify the availability and proper functioning of an emergency eyewash station and safety
shower.[4]
Assemble all necessary PPE as outlined in the table above.
Prepare all necessary equipment and reagents before handling the chemical.

2. Handling:
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Conduct all work that may generate dust or aerosols within a chemical fume hood.[2]
Avoid direct contact with skin, eyes, and clothing.[7]
Avoid breathing dust, fumes, or vapors.[1][2]
Use the smallest quantity of the chemical necessary for the experiment.
Keep the container tightly closed when not in use.[1][6]

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.
Decontaminate all work surfaces and equipment.
Properly remove and dispose of contaminated PPE. Contaminated work clothing should not
be allowed out of the workplace and should be washed before reuse.[2][3]

Disposal Plan
Proper disposal of 1,3-Isobenzofurandione, tetrahydromethyl- and its containers is critical to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste, including unused material and contaminated items (e.g., gloves, wipes), in
a designated, properly labeled, and sealed hazardous waste container.

2. Waste Storage:

Store the hazardous waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

3. Waste Disposal:

Dispose of the contents and container in accordance with all local, regional, national, and
international regulations.[1][3]
Contact your institution's environmental health and safety (EHS) office or a licensed
hazardous waste disposal company for specific disposal procedures.

Safety Procedures Workflow
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Workflow for Safe Handling of 1,3-Isobenzofurandione, tetrahydromethyl-
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Caption: Logical flow of safety procedures for handling 1,3-Isobenzofurandione,
tetrahydromethyl-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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